Cas no 2228351-14-0 (tert-butyl N-{2-amino-2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethyl}carbamate)

• Product Name: tert-butyl N-{2-amino-2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethyl}carbamate
• CAS No: 2228351-14-0
• MF: C₁₃H₂₃N₅O₂
• MW: 281.354022264481
• CID: 6568697
• PubChem ID: 165622475
• Update Time: 2025-07-02

tert-butyl N-{2-amino-2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-amino-2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethyl}carbamate
• EN300-1899269
• tert-butyl N-{2-amino-2-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]ethyl}carbamate
• 2228351-14-0

• Inchi： 1S/C13H23N5O2/c1-13(2,3)20-12(19)15-6-10(14)11-8-18(17-16-11)7-9-4-5-9/h8-10H,4-7,14H2,1-3H3,(H,15,19)
• InChI Key： XBLDDTFWIGASSQ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1=CN(CC2CC2)N=N1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.18517499g/mol
• Monoisotopic Mass: 281.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 95.1Ų

Additional information on tert-butyl N-{2-amino-2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethyl}carbamate

Comprehensive Overview of tert-butyl N-{2-amino-2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethyl}carbamate (CAS No. 2228351-14-0)

The compound tert-butyl N-{2-amino-2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethyl}carbamate (CAS No. 2228351-14-0) is a specialized carbamate derivative with a unique molecular structure incorporating a cyclopropylmethyl group and a 1,2,3-triazole ring. This structure makes it a subject of interest in medicinal chemistry and pharmaceutical research, particularly in the development of novel small-molecule therapeutics. The presence of the tert-butyl group enhances its stability, while the amino functionality provides a reactive site for further chemical modifications.

In recent years, the demand for triazole-containing compounds has surged due to their broad biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. Researchers are particularly intrigued by the potential of tert-butyl N-{2-amino-2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethyl}carbamate as a building block in drug discovery. Its CAS No. 2228351-14-0 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of this compound involves multi-step organic reactions, often starting with the preparation of the cyclopropylmethyl-triazole core. The carbamate protection strategy using a tert-butyl group is a common approach to safeguard the amino functionality during subsequent reactions. This method is widely discussed in academic literature and patent filings, highlighting its importance in peptide mimetics and prodrug design.

From an industrial perspective, tert-butyl N-{2-amino-2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethyl}carbamate is gaining traction as a key intermediate in the production of targeted therapies. Its compatibility with green chemistry principles, such as reduced solvent usage and catalytic efficiency, aligns with the growing emphasis on sustainable synthesis. Companies specializing in custom synthesis and contract research often list this compound in their portfolios, catering to the needs of biotech startups and pharmaceutical giants alike.

One of the most frequently asked questions about this compound revolves around its solubility and stability under various conditions. Studies indicate that it exhibits moderate solubility in polar organic solvents like DMSO and methanol, making it suitable for in vitro assays. Additionally, its stability at room temperature ensures ease of handling and storage, a critical factor for laboratory workflows.

Another hot topic is the potential application of tert-butyl N-{2-amino-2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethyl}carbamate in cancer research. Preliminary data suggest that derivatives of this compound may interact with kinase enzymes, a class of proteins implicated in cell signaling pathways. This has sparked interest in its use for precision medicine approaches, where personalized treatment strategies are tailored to individual genetic profiles.

In summary, tert-butyl N-{2-amino-2-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethyl}carbamate (CAS No. 2228351-14-0) represents a versatile and promising compound in modern chemical and pharmaceutical research. Its unique structural features, combined with its potential applications in drug development and biomedical research, make it a valuable asset for scientists and industry professionals. As research progresses, this compound is likely to play an increasingly significant role in advancing therapeutic innovations.